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Compound of Interest

Compound Name:
3,6-Dichloro-2-hydroxybenzoic

acid-13C6

Cat. No.: B1442280 Get Quote

This guide provides an in-depth overview of 3,6-Dichloro-2-hydroxybenzoic acid-13C6,

intended for researchers, scientists, and professionals in drug development and related fields.

It covers the compound's identification, its primary application as an internal standard, and

presents detailed technical information on its unlabeled analogue, 3,6-Dichloro-2-

hydroxybenzoic acid, which is the compound of primary research interest.

Compound Identification and Properties
3,6-Dichloro-2-hydroxybenzoic acid-13C6 is a stable isotope-labeled version of 3,6-Dichloro-

2-hydroxybenzoic acid, also known as 3,6-Dichlorosalicylic acid (DCSA). The six carbon atoms

in the benzene ring have been replaced with the Carbon-13 (¹³C) isotope.

1.1. Quantitative Data for Labeled and Unlabeled Compounds

The key properties of both the ¹³C-labeled and the unlabeled compound are summarized below

for direct comparison.
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Property
3,6-Dichloro-2-
hydroxybenzoic acid-13C6

3,6-Dichloro-2-
hydroxybenzoic acid
(Unlabeled)

CAS Number 1173019-34-5[1] 3401-80-7

Synonyms

3,6-Dichloro-2-

hydroxybenzoic-[13C6] Acid,

3,6-Dichlorosalicylic acid-(ring-

13C6)[1]

3,6-Dichlorosalicylic acid

(DCSA), 2-Hydroxy-3,6-

dichlorobenzoic acid

Molecular Formula (¹³C)₆H₄Cl₂O₃[1] C₇H₄Cl₂O₃[2]

Molecular Weight 212.97 g/mol [1] 207.01 g/mol [2]

Appearance Not specified (typically a solid) White crystalline solid

Melting Point Not specified
approx. 195 °C

(decomposition)[2]

Boiling Point Not specified ~297.29 °C (rough estimate)[2]

Solubility Not specified
Soluble in DMSO, slightly

soluble in Methanol[2]

Core Application: Use as an Internal Standard
The primary role of 3,6-Dichloro-2-hydroxybenzoic acid-13C6 in research is to serve as an

internal standard for the accurate quantification of its unlabeled counterpart, DCSA, in complex

matrices such as plasma, urine, soil, or water.

Stable isotope-labeled compounds are ideal internal standards, particularly for mass

spectrometry-based techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).[3][4] Because the ¹³C label adds 6 mass units to the molecule, the labeled standard is

easily distinguishable from the unlabeled analyte by the mass spectrometer. However, its

chemical and physical properties (e.g., solubility, extraction efficiency, and chromatographic

retention time) are virtually identical to the unlabeled analyte. This co-elution allows the labeled

standard to effectively account for variations in sample preparation and matrix effects, leading

to highly accurate and precise quantification.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scbt.com/p/3-6-dichloro-2-hydroxybenzoic-acid-ring-13c6-1173019-34-5
https://www.scbt.com/p/3-6-dichloro-2-hydroxybenzoic-acid-ring-13c6-1173019-34-5
https://www.scbt.com/p/3-6-dichloro-2-hydroxybenzoic-acid-ring-13c6-1173019-34-5
https://www.lookchem.com/404.htm
https://www.scbt.com/p/3-6-dichloro-2-hydroxybenzoic-acid-ring-13c6-1173019-34-5
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1442280?utm_src=pdf-body
https://isotope.bocsci.com/resources/enhancing-drug-metabolism-studies-with-13c-labeled-compounds.html
https://pubs.acs.org/doi/10.1021/tx800139z
https://isotope.bocsci.com/resources/enhancing-drug-metabolism-studies-with-13c-labeled-compounds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Profile of 3,6-Dichloro-2-hydroxybenzoic
acid (Unlabeled Analogue)
The following sections detail the synthesis, applications, and metabolic relevance of the

unlabeled compound, which provides the essential context for the use of its ¹³C-labeled internal

standard.

Synthesis and Experimental Protocols
The industrial synthesis of 3,6-Dichloro-2-hydroxybenzoic acid is typically achieved via the

Kolbe-Schmitt reaction.[5][6][7][8] This reaction involves the carboxylation of a phenoxide ion

with carbon dioxide under high temperature and pressure.

3.1. Experimental Protocol: Kolbe-Schmitt Reaction

Salt Formation: 2,5-Dichlorophenol is treated with a strong base, such as potassium

hydroxide, to form the potassium 2,5-dichlorophenoxide salt. This step is crucial as the

phenoxide ion is a much stronger nucleophile than the neutral phenol.

Carboxylation: The resulting phenoxide salt is heated in an autoclave with carbon dioxide

under high pressure (e.g., 100 atm) and elevated temperature (e.g., 125-150 °C).[6] The

electrophilic CO₂ reacts with the electron-rich phenoxide ring, preferentially at the ortho-

position to the hydroxyl group.

Acidification: The reaction mixture, containing the potassium salt of 3,6-dichloro-2-

hydroxybenzoic acid, is treated with a strong acid (e.g., sulfuric acid or hydrochloric acid).

This protonates the carboxylate and phenoxide groups to yield the final product.

Purification: The crude product is then purified, typically by recrystallization, to yield high-

purity 3,6-dichloro-2-hydroxybenzoic acid.

3.2. Synthesis Workflow Diagram
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Kolbe-Schmitt Synthesis of 3,6-Dichlorosalicylic Acid

Start: 2,5-Dichlorophenol

Step 1: Salt Formation
Add strong base (e.g., KOH)

Deprotonation to form
Potassium 2,5-Dichlorophenoxide

+ KOH

Step 2: Carboxylation
Introduce CO₂ under high pressure

and heat in an autoclave

+ CO₂ (High P, T)

Intermediate:
Potassium 3,6-Dichloro-2-hydroxybenzoate

Step 3: Acidification
Add strong acid (e.g., H₂SO₄)

Protonation

+ H₂SO₄

End Product: 3,6-Dichloro-2-hydroxybenzoic Acid
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Metabolic Pathway of Dicamba

Dicamba
(3,6-dichloro-2-methoxybenzoic acid)

3,6-Dichloro-2-hydroxybenzoic acid
(DCSA)

 O-demethylation 
 (Dicamba O-demethylase) 

Further Degradation
Products

 Further Metabolism 

LC-MS/MS Quantitative Analysis Workflow

1. Sample Collection
(e.g., Plasma, Water)

2. Spiking
Add known amount of

3,6-Dichloro-2-hydroxybenzoic
acid-13C6 (IS)

3. Extraction
(e.g., Protein Precipitation,

SPE, or LLE)

4. LC Separation
(HPLC/UPLC)

5. MS/MS Detection
(MRM Mode)

6. Data Analysis
Calculate Analyte/IS

Peak Area Ratio

Result:
Quantified Concentration

of Analyte

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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